Cas no 1118857-13-8 (2-chloro-N-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl}pyridine-3-carboxamide)

• Product Name: 2-chloro-N-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl}pyridine-3-carboxamide
• CAS No: 1118857-13-8
• MF: C₁₇H₁₆ClN₃O₂
• MW: 329.780842781067
• CID: 5681253
• PubChem ID: 27171298
• Update Time: 2025-06-20

2-chloro-N-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033041573
• 1118857-13-8
• Z109723922
• EN300-26597446
• 2-chloro-N-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl}pyridine-3-carboxamide

• Inchi： 1S/C17H16ClN3O2/c18-16-14(3-1-9-19-16)17(23)20-11-12-5-7-13(8-6-12)21-10-2-4-15(21)22/h1,3,5-9H,2,4,10-11H2,(H,20,23)
• InChI Key： JMNKMMZHRHYOKE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NCC1C=CC(=CC=1)N1C(CCC1)=O)=O

Computed Properties

• Exact Mass: 329.0931045g/mol
• Monoisotopic Mass: 329.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-chloro-N-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl}pyridine-3-carboxamide

Introduction to 2-chloro-N-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl}pyridine-3-carboxamide (CAS No. 1118857-13-8)

2-chloro-N-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl}pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1118857-13-8, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups that contribute to its reactivity and biological relevance, making it an intriguing subject for both academic research and industrial applications.

The core structure of this compound consists of a pyridine ring substituted with a carboxamide group at the 3-position, a chloro group at the 2-position, and an N-substituent that links to a phenyl ring carrying a 2-oxopyrrolidin-1-yl moiety. This intricate arrangement of atoms and functional groups not only imparts distinct chemical properties but also opens up possibilities for diverse interactions with biological targets. The presence of the 2-chloro group enhances its electrophilicity, making it a suitable intermediate for further chemical modifications, while the N-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl} part introduces a complex aromatic system that can engage with various biological receptors.

In recent years, there has been growing interest in developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The structural features of 2-chloro-N-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl}pyridine-3-carboxamide make it a compelling candidate for such applications. For instance, the pyridine ring is a common pharmacophore in many bioactive molecules, and its interaction with specific proteins or enzymes can lead to therapeutic effects. Additionally, the oxopyrrolidinyl moiety has been shown to have potential anti-inflammatory properties, which could be exploited in the design of novel drugs.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like 2-chloro-N-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl}pyridine-3-carboxamide contribute to this diversity by introducing novel structural motifs that may not have been explored extensively before. This compound's ability to serve as a scaffold for further derivatization allows researchers to fine-tune its properties to achieve desired biological outcomes. For example, modifications at the phenyl ring or the pyridine nitrogen could alter its binding affinity to target proteins or enhance its metabolic stability.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include chlorination of the pyridine ring, formation of the carboxamide bond, and introduction of the N-substituent with the 4-(2-oxopyrrolidin-1-yl)phenyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the complex aromatic system efficiently. The success of these synthetic endeavors is crucial for obtaining sufficient quantities of the compound for both preclinical studies and potential commercial development.

Beyond its synthetic significance, 2-chloro-N-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl}pyridine-3-carboxamide has shown promise in preliminary biological evaluations. Researchers have been particularly interested in its potential as an inhibitor of certain kinases or other enzymes involved in disease pathways. Kinases are critical targets in cancer therapy due to their role in cell proliferation and survival signaling cascades. By inhibiting specific kinases, this compound could potentially disrupt these cascades and induce apoptosis or growth arrest in cancer cells.

The< strong> N-{[4-(2-oxopyrrolidin-1-y l)phenyl]methyl} moiety is particularly noteworthy as it combines an aromatic system with a nitrogen-containing heterocycle known for its bioactivity. This combination can enhance binding interactions with biological targets by leveraging both hydrophobic and hydrogen bonding interactions. Such features are often sought after in drug design because they can improve drug potency and selectivity. Furthermore, the oxopyrrolidinyl group may contribute additional hydrogen bonding capabilities or participate in π-stacking interactions with complementary residues on protein surfaces.

In conclusion, 2-chloro-N-{[4-(2-oxopyrrolidin-1-y l)phenyl]methyl}pyridine -3-carboxamide (CAS No.1118857 -13 -8) is a structurally complex and biologically relevant compound that holds significant promise for future pharmaceutical applications. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts targeting various diseases. As research continues to uncover new therapeutic opportunities, compounds like this one will play an increasingly important role in developing next-generation treatments.